molecular formula C10H12ClO4P B8618902 Dimethyl [2-(4-chlorophenyl)-2-oxoethyl]phosphonate CAS No. 51638-00-7

Dimethyl [2-(4-chlorophenyl)-2-oxoethyl]phosphonate

Cat. No.: B8618902
CAS No.: 51638-00-7
M. Wt: 262.62 g/mol
InChI Key: DTVJJOMLANRONA-UHFFFAOYSA-N
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Description

Dimethyl [2-(4-chlorophenyl)-2-oxoethyl]phosphonate is a useful research compound. Its molecular formula is C10H12ClO4P and its molecular weight is 262.62 g/mol. The purity is usually 95%.
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Properties

CAS No.

51638-00-7

Molecular Formula

C10H12ClO4P

Molecular Weight

262.62 g/mol

IUPAC Name

1-(4-chlorophenyl)-2-dimethoxyphosphorylethanone

InChI

InChI=1S/C10H12ClO4P/c1-14-16(13,15-2)7-10(12)8-3-5-9(11)6-4-8/h3-6H,7H2,1-2H3

InChI Key

DTVJJOMLANRONA-UHFFFAOYSA-N

Canonical SMILES

COP(=O)(CC(=O)C1=CC=C(C=C1)Cl)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of n-butyl lithium in hexane (1.63N, 43 ml, 70 mmol) was added dropwise to a solution of dimethyl methylphosphonate (8.68 g, 70 mmol) in 100 ml of anhydrous THF with stirring at -78° C. under argon atmosphere. After the mixture was stirred for 30 minutes, a solution of methyl p-chlorobenzoate (4.8 g, 28 mmol) in 10 ml of anhydrous THF was added dropwise and the mixture was stirred for 30 minutes. This reaction mixture was allowed to warm to 0° C., diluted with 4.2 ml of acetic acid and 10 ml of water, and concentrated. The residue was extracted with ethyl acetate (50 ml×2). The combined ethyl acetate layers were washed with water (20 ml×1) and brine (20 ml×1), dried over anhydrous sodium sulfate, and concentrated. The residue was distilled under reduced pressure to give a colorless transparent oil of dimethyl 2-p-chlorophenyl-2-oxoethylphosphonate (5.6 g, 21.3 mmol, yield 76.2%, b.p. 146°-149° C./0.07 mmHg), which was assigned the structure by the following data:
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43 mL
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8.68 g
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100 mL
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4.8 g
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10 mL
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4.2 mL
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10 mL
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